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Compound of Interest

Compound Name: 2-(Phenylamino)acetonitrile

Cat. No.: B1205223 Get Quote

An In-depth Technical Guide to the Safety and Handling of 2-(Phenylamino)acetonitrile

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 2-
(Phenylamino)acetonitrile (CAS No: 3009-97-0), a key building block in organic synthesis and

drug discovery. The following sections detail the hazards, precautionary measures, and

physical properties of this compound to ensure its safe use in a laboratory setting.

Chemical Identification and Physical Properties
2-(Phenylamino)acetonitrile, also known as anilinoacetonitrile, is an organic compound with

the chemical formula C₈H₈N₂.[1] It is characterized by a phenyl group and an amino group

attached to an acetonitrile backbone.[1]

Table 1: Physical and Chemical Properties of 2-(Phenylamino)acetonitrile
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Property Value References

CAS Number 3009-97-0 [1][2]

Molecular Formula C₈H₈N₂ [1][2]

Molecular Weight 132.16 g/mol [1][2]

Appearance
Solid, Crystalline Low Melting

Solid
[3]

Color Yellow [3]

Melting Point 40 °C [1][3]

Boiling Point (estimated) 234.08 °C [1][3]

Density (estimated) 1.1083 g/cm³ [1][3]

Flash Point (estimated) 137.4 °C [1]

Solubility
Slightly soluble in chloroform

and methanol.[1][3]
[1][3]

Hazard Identification and Classification
2-(Phenylamino)acetonitrile is classified as a hazardous substance. The primary hazards are

associated with its potential toxicity if ingested, inhaled, or in contact with skin, and its capacity

to cause skin and eye irritation.[1]

Table 2: GHS Hazard Classification for 2-(Phenylamino)acetonitrile

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.smolecule.com/products/s579608
https://www.calpaclab.com/2-phenylamino-acetonitrile-min-98-100-grams/ala-p192616-100g
https://www.smolecule.com/products/s579608
https://www.calpaclab.com/2-phenylamino-acetonitrile-min-98-100-grams/ala-p192616-100g
https://www.smolecule.com/products/s579608
https://www.calpaclab.com/2-phenylamino-acetonitrile-min-98-100-grams/ala-p192616-100g
https://www.cookechem.com/Detail/BD2709845.htm
https://www.cookechem.com/Detail/BD2709845.htm
https://www.smolecule.com/products/s579608
https://www.cookechem.com/Detail/BD2709845.htm
https://www.smolecule.com/products/s579608
https://www.cookechem.com/Detail/BD2709845.htm
https://www.smolecule.com/products/s579608
https://www.cookechem.com/Detail/BD2709845.htm
https://www.smolecule.com/products/s579608
https://www.smolecule.com/products/s579608
https://www.cookechem.com/Detail/BD2709845.htm
https://www.smolecule.com/products/s579608
https://www.cookechem.com/Detail/BD2709845.htm
https://www.benchchem.com/product/b1205223?utm_src=pdf-body
https://www.smolecule.com/products/s579608
https://www.benchchem.com/product/b1205223?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1205223?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Class
Hazard
Statement

Signal Word Pictogram References

Acute Toxicity,

Oral (Category 4)

H302: Harmful if

swallowed
Warning GHS07

Acute Toxicity,

Dermal

H312: Harmful in

contact with skin
Danger GHS06

Acute Toxicity,

Inhalation

(Category 4)

H332: Harmful if

inhaled
Warning GHS07

Skin Irritation

(Category 2)

H315: Causes

skin irritation
Warning GHS07

Serious Eye

Damage/Eye

Irritation

H318: Causes

serious eye

damage

Danger GHS05 [3]

Serious Eye

Irritation

(Category 2)

H319: Causes

serious eye

irritation

Warning GHS07

Specific target

organ toxicity —

single exposure

(Category 3),

Respiratory

system

H335: May

cause respiratory

irritation

Warning GHS07

Hazardous to the

aquatic

environment —

long-term hazard

H412: Harmful to

aquatic life with

long lasting

effects

- - [3]

Note: There can be variations in classifications between suppliers.

Handling and Storage Precautions
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Proper handling and storage are crucial to minimize the risks associated with 2-
(Phenylamino)acetonitrile.

Safe Handling
Engineering Controls: Use only in a well-ventilated area, preferably under a chemical fume

hood.[4][5]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.[5][6]

Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat.[5][6]

Respiratory Protection: If ventilation is inadequate or if dust/vapors are generated, use a

NIOSH/MSHA approved respirator.[6]

General Hygiene: Wash hands thoroughly after handling.[4][5] Do not eat, drink, or smoke in

the laboratory.[4]

Storage
Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated place.[4][6]

Specific Requirements: Keep in a dark place under an inert atmosphere (e.g., argon).[1][2]

Recommended storage temperatures vary by supplier, ranging from 2-8°C to room

temperature.[3]

Incompatibilities: Avoid strong oxidizing agents.[4]

Emergency Procedures
First-Aid Measures

If Swallowed: Immediately call a POISON CENTER or doctor.[4] Rinse mouth.[4]

If on Skin: Wash with plenty of soap and water.[4] Remove contaminated clothing and wash

it before reuse.[4]
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If Inhaled: Remove person to fresh air and keep comfortable for breathing.[6] Call a POISON

CENTER or doctor if you feel unwell.[6]

If in Eyes: Rinse cautiously with water for several minutes.[4] Remove contact lenses, if

present and easy to do. Continue rinsing.[4] If eye irritation persists, get medical

advice/attention.[6]

Accidental Release Measures
Personal Precautions: Wear appropriate personal protective equipment.[4]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let

product enter drains.[4]

Methods for Cleaning Up: Absorb the spill with an inert material (e.g., sand, vermiculite) and

place it in a suitable container for disposal.[4]

Experimental Protocols and Methodologies
Detailed experimental protocols for the safety assessment of 2-(Phenylamino)acetonitrile are

not readily available in the public domain. However, standard methodologies for assessing the

hazards identified would include:

Acute Toxicity: OECD Test Guidelines 420, 423, or 425 (Oral); 402 (Dermal); 403

(Inhalation).

Skin Irritation/Corrosion: OECD Test Guideline 439 (In Vitro Skin Irritation) or 404 (Acute

Dermal Irritation/Corrosion).

Eye Irritation/Damage: OECD Test Guideline 492 (Reconstructed human Cornea-like

Epithelium test method) or 405 (Acute Eye Irritation/Corrosion).

Visualizations
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Caption: Hazard and Precautionary Workflow for 2-(Phenylamino)acetonitrile.
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Caption: Emergency Response Flowchart for Exposure Incidents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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